Cas no 8059-83-4 (BUSCOPAN COMPOSITUM)

• Product name: BUSCOPAN COMPOSITUM
• CAS No: 8059-83-4
• MF: C₃₄H₄₆BrN₄NaO₈S
• MW: 773.70981836319
• CID: 722421
• PubChem ID: 197103

BUSCOPAN COMPOSITUM Chemical and Physical Properties

Names and Identifiers

• BUSCOPAN COMPOSITUM
• Nolotil (combination)
• 8059-83-4
• sodium;[(1R,2R,4S,5S)-9-butyl-9-methyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylamino]methanesulfonate;bromide
• N-Butylscopolammonium bromide combined with sodium sulpyrine (1:25)
• SB 502
• 9-Butyl-7-[(3-hydroxy-2-phenylpropanoyl)oxy]-9-methyl-3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonan-9-ium sodium bromide [(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino]methanesulfonate (1/1/1/1)
• DTXSID701001337
• Buscopan compositum
• (7(S)-(1alpha,2beta,4beta,5alpha,7beta))-9-Butyl-7-(3-hydroxy-1-oxo-2-phenylpropoxy)-9-methyl-3-oxa-9-azoniatricyclo(3.3.1.0(2,4))nonane, bromide, mixt. with ((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino)methane sulfonate sodium salt
• BUSCOPAN COMPOSITUM

• Inchi： InChI=1S/C21H30NO4.C13H17N3O4S.BrH.Na/c1-3-4-10-22(2)17-11-15(12-18(22)20-19(17)26-20)25-21(24)16(13-23)14-8-6-5-7-9-14;1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;;/h5-9,15-20,23H,3-4,10-13H2,1-2H3;4-8H,9H2,1-3H3,(H,18,19,20);1H;/q+1;;;+1/p-2/t15?,16-,17-,18+,19-,20+,22?;;;/m1.../s1
• InChI Key： HXVLGCPUEAIPLA-IUVSCEIPSA-L
• SMILES： CCCC[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)C.CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)CS(=O)(=O)[O-].[Na+].[Br-]

Computed Properties

• Exact Mass: 772.212
• Monoisotopic Mass: 772.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 154.81000
• LogP: 0.69990

BUSCOPAN COMPOSITUM Security Information

• Storage Condition：Warehouse ventilation and low temperature drying